Cas no 22428-86-0 (1,4-Dithiaspiro[4.5]decan-8-ol)

• Product Name: 1,4-Dithiaspiro[4.5]decan-8-ol
• CAS No: 22428-86-0
• MF: C₈H₁₄OS₂
• MW: 190.326159954071
• CID: 283951
• PubChem ID: 316413
• Update Time: 2025-06-14

1,4-Dithiaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.5]decan-8-ol
• 4-hydroxycyclohexanone ethylene thioacetal
• 4-Hydroxycyclohexanonethylenthioacetal
• 8-Hydroxy-1,4-dithiaspiro[4.5]decane
• NSC 244358
• 22428-86-0
• MFCD00013350
• SCHEMBL2854825
• DTXSID20311620
• AKOS006230274
• FT-0606910
• NSC-244358
• NSC244358
• DB-081183

• Inchi： 1S/C8H14OS2/c9-7-1-3-8(4-2-7)10-5-6-11-8/h7,9H,1-6H2
• InChI Key： LAURNNUYMVKSSO-UHFFFAOYSA-N
• SMILES： S1CCSC21CCC(CC2)O

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.26
• Melting Point: 83-85 ºC
• Boiling Point: 339.7°Cat760mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.616
• PSA: 70.83000
• LogP: 2.09760

Additional information on 1,4-Dithiaspiro[4.5]decan-8-ol

Comprehensive Overview of 1,4-Dithiaspiro[4.5]decan-8-ol (CAS No. 22428-86-0): Properties, Applications, and Industry Relevance

In the realm of organic chemistry, 1,4-Dithiaspiro[4.5]decan-8-ol (CAS No. 22428-86-0) stands out as a structurally unique and functionally versatile compound. This spirocyclic molecule, characterized by its dithiaspiro core and hydroxyl group, has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis. Its spirocyclic structure imparts remarkable stability and conformational rigidity, making it a valuable scaffold for drug design and advanced material development.

The compound's CAS number 22428-86-0 serves as a critical identifier in global chemical databases, ensuring precise tracking across research papers, patents, and regulatory documents. Chemists often search for "1,4-Dithiaspiro[4.5]decan-8-ol synthesis" or "22428-86-0 applications" to explore its synthetic pathways and industrial uses. Recent trends indicate growing interest in its potential as a chiral building block for asymmetric catalysis, aligning with the pharmaceutical industry's demand for enantioselective synthesis.

From a molecular perspective, the 1,4-dithiaspiro moiety exhibits exceptional electron-donating properties, which researchers are leveraging to develop novel organic semiconductors and photocatalysts. This aligns perfectly with current sustainability initiatives, as scientists investigate its role in green chemistry applications. The hydroxyl group at the 8-position further enhances its reactivity, enabling diverse derivatization strategies that are frequently discussed in "spirocyclic compound modifications" research.

In pharmaceutical contexts, 1,4-Dithiaspiro[4.5]decan-8-ol has shown promise as a precursor for bioactive molecules targeting neurological disorders. Its ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly interesting for CNS drug development - a hot topic in medicinal chemistry forums. Analytical chemists frequently search for "22428-86-0 NMR spectra" or "HPLC methods for spirocyclic alcohols" to support quality control in research settings.

The material science community has explored CAS 22428-86-0 for creating self-assembling monolayers (SAMs) on metal surfaces, with applications ranging from corrosion inhibition to biosensor development. This interdisciplinary relevance explains why search queries like "dithiaspiro surface modification" and "spirocyclic thioethers conductivity" have seen increased frequency in scientific literature databases.

From a commercial standpoint, suppliers often highlight the compound's high purity grades (98%+), addressing the stringent requirements of advanced research. Safety data sheets emphasize its proper handling as a laboratory chemical, with particular attention to storage conditions that prevent degradation of its thioether functionalities. Environmental scientists have begun investigating its biodegradation pathways, responding to growing concerns about sustainable chemical practices.

Innovative applications continue to emerge, including its use as a ligand precursor in transition metal catalysis and as a template molecule in molecular imprinting technology. The compound's balanced lipophilicity makes it valuable for formulation science, particularly in solubility enhancement strategies for poorly water-soluble actives - a persistent challenge in drug development.

Quality assurance protocols for 1,4-Dithiaspiro[4.5]decan-8-ol typically involve advanced analytical techniques, with researchers frequently searching for "22428-86-0 characterization methods". The compound's stability under various pH conditions has prompted investigations into its use as a chemical probe for studying biological systems, particularly in redox-sensitive environments.

As regulatory landscapes evolve, proper documentation of CAS 22428-86-0 becomes increasingly important for compliance with international chemical inventories. The scientific community continues to explore its structure-activity relationships, with computational chemists employing molecular modeling techniques to predict novel derivatives with enhanced properties.

The future outlook for 1,4-Dithiaspiro[4.5]decan-8-ol appears promising, with ongoing research into its supramolecular chemistry applications and potential as a smart material component. Its unique combination of structural features ensures it will remain a compound of interest across multiple scientific disciplines for years to come.